ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate
Overview
Description
Ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate (EDMTC) is an organic compound composed of the elements carbon, hydrogen, nitrogen, and oxygen. It is a crystalline solid that is soluble in polar solvents such as water and ethanol. EDMTC has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. It has been used as a building block for the synthesis of compounds such as triazolam and metronidazole. ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate has also been used as a catalyst for the synthesis of compounds such as 1,4-dihydropyridines and 1,4-dihydropyrrolidines. In addition, ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate has been used as a reagent in the synthesis of compounds such as 3-ethoxycarbonyl-1H-1,2,3-triazole and ethyl 1-methyl-1H-1,2,3-triazole-5-carboxylate.
Mechanism of Action
The mechanism of action of ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate is not fully understood. However, it is believed that ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate functions as an inhibitor of enzymes involved in the synthesis of fatty acids and lipids. In addition, ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate is thought to interfere with the activity of certain proteins involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate have not been extensively studied. However, it has been shown to inhibit the growth of certain types of bacteria and fungi. In addition, ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate has been shown to reduce the production of certain pro-inflammatory cytokines in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate for laboratory experiments include its low toxicity and low cost. In addition, ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate is relatively stable and can be stored for long periods of time. The main limitation of using ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate for laboratory experiments is its low solubility in non-polar solvents, which can limit its utility in certain types of experiments.
Future Directions
The potential future directions of ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate research include further exploration of its biochemical and physiological effects, development of new synthesis methods, and investigation of its potential therapeutic applications. In addition, ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate could be studied for its potential use as a food preservative or as a component of cosmetics. Finally, ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate could be studied for its potential use as a biofuel or as a precursor for the synthesis of other compounds.
Synthesis Methods
Ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate can be synthesized in a variety of ways. One method involves the reaction of 1,4-dimethyl-1H-1,2,3-triazole and ethyl chloroformate in the presence of a base such as sodium hydroxide. This reaction produces ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate and sodium chloride as the by-products. Another method involves the reaction of 1,4-dimethyl-1H-1,2,3-triazole and ethyl bromoacetate in the presence of a base such as potassium hydroxide. This reaction produces ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate and potassium bromide as the by-products.
properties
IUPAC Name |
ethyl 3,5-dimethyltriazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2/c1-4-12-7(11)6-5(2)8-9-10(6)3/h4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNTZZNGXCVWWGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=NN1C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101173479 |
Source
|
| Record name | 1H-1,2,3-Triazole-5-carboxylic acid, 1,4-dimethyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101173479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate | |
CAS RN |
1393561-26-6 |
Source
|
| Record name | 1H-1,2,3-Triazole-5-carboxylic acid, 1,4-dimethyl-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1393561-26-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-1,2,3-Triazole-5-carboxylic acid, 1,4-dimethyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101173479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(fluorosulfonyl)phenoxy]acetic acid](/img/structure/B6597569.png)
![7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid](/img/structure/B6597610.png)
